Cas no 1211471-05-4 ([2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine)
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1211471-05-4
- AKOS010665361
- [2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine
- N-[2-(2-ethyl-1H-imidazol-1-yl)ethyl]-N-methylamine
- EN300-6238267
-
- Inchi: 1S/C8H15N3/c1-3-8-10-5-7-11(8)6-4-9-2/h5,7,9H,3-4,6H2,1-2H3
- InChI Key: UXDMRMXVQNTWKD-UHFFFAOYSA-N
- SMILES: N1(C=CN=C1CC)CCNC
Computed Properties
- Exact Mass: 153.126597491g/mol
- Monoisotopic Mass: 153.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.8Ų
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6238267-0.05g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 0.05g |
$359.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-0.1g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 0.1g |
$376.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-0.25g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 0.25g |
$393.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-0.5g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 0.5g |
$410.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-1.0g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 1g |
$428.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-2.5g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 2.5g |
$838.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-5.0g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 5g |
$1240.0 | 2023-05-24 | ||
| Enamine | EN300-6238267-10.0g |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine |
1211471-05-4 | 10g |
$1839.0 | 2023-05-24 |
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on [2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine
Comprehensive Overview of [2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine (CAS No. 1211471-05-4)
[2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine, with the CAS number 1211471-05-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The unique structure of this molecule, featuring an ethyl-substituted imidazole ring and a methylamine side chain, makes it a promising candidate for various therapeutic and industrial applications.
In recent years, the demand for imidazole-based compounds has surged due to their potential in targeting enzyme inhibition, receptor modulation, and antimicrobial activity. Researchers are particularly interested in [2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine for its potential role in central nervous system (CNS) disorders, given its structural similarity to other bioactive molecules that interact with neurotransmitter systems. This aligns with the growing public interest in mental health therapeutics and neurodegenerative disease research, which are among the most searched topics in medical science today.
The synthesis of CAS No. 1211471-05-4 involves sophisticated organic chemistry techniques, including alkylation reactions and heterocyclic ring formation. Its molecular weight and lipophilicity are key factors influencing its bioavailability, a topic frequently queried by researchers in drug discovery forums. The compound's solubility profile and stability under physiological conditions are also critical for its potential use in formulation development, another hot topic in pharmaceutical innovation.
From an industrial perspective, [2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine is being explored for its utility in catalysis and material science. Its imidazole moiety can act as a ligand in metal-organic frameworks (MOFs), a cutting-edge area in nanotechnology and green chemistry. This resonates with the current global focus on sustainable chemical processes and eco-friendly materials, which dominate search trends in scientific communities.
Safety and regulatory compliance are paramount when handling CAS No. 1211471-05-4. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. This aligns with the increasing public awareness of chemical safety standards and workplace safety regulations, which are frequently searched topics in professional settings.
In conclusion, [2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine represents a versatile compound with broad potential across pharmaceutical, biochemical, and industrial applications. Its unique structure and properties make it a subject of ongoing research, particularly in areas like CNS drug development and advanced material synthesis. As scientific interest in imidazole chemistry continues to grow, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern science and technology.
1211471-05-4 ([2-(2-ethyl-1H-imidazol-1-yl)ethyl](methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)